Cas no 232275-54-6 (Methyl 2,6-dichloro-4-hydroxybenzoate)

• Product Name: Methyl 2,6-dichloro-4-hydroxybenzoate
• CAS No: 232275-54-6
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 4951194
• PubChem ID: 54432677
• Update Time: 2024-10-30

Methyl 2,6-dichloro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,6-dichloro-4-hydroxybenzoate
• 2,6-dichloro-4-hydroxybenzoic acid methyl ester
• WIPJAIOYPDTJOY-UHFFFAOYSA-N
• AT23006
• SCHEMBL5786874
• 232275-54-6
• Methyl 2,6-dichloro-4-hydroxybenzoate

• Inchi： 1S/C8H6Cl2O3/c1-13-8(12)7-5(9)2-4(11)3-6(7)10/h2-3,11H,1H3
• InChI Key： WIPJAIOYPDTJOY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)OC)Cl)O

Computed Properties

• Exact Mass: 219.9693994g/mol
• Monoisotopic Mass: 219.9693994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.476±0.06 g/cm3(Predicted)
• Boiling Point: 328.0±37.0 °C(Predicted)